Cas no 65719-10-0 (4,6-bis(butylamino)-s-triazin-2-ol)

• Product name: 4,6-bis(butylamino)-s-triazin-2-ol
• CAS No: 65719-10-0
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 962405
• PubChem ID: 135504734

4,6-bis(butylamino)-s-triazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-bis(butylamino)-s-triazin-2-ol
• 1,3,5-Triazin-2(1H)-one, 4,6-bis(butylamino)-
• 4,6-Bis(butylamino)-1,3,5-triazin-2(1H)-one
• 4,6-bis(butylamino)-1,3,5-triazin-2(5H)-one
• 65719-10-0
• SQ55H6X85P
• DTXSID2070344
• NS00035901
• EINECS 265-893-3
• XMSJMFAAHVGNCX-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H21N5O/c1-3-5-7-12-9-14-10(13-8-6-4-2)16-11(17)15-9/h3-8H2,1-2H3,(H3,12,13,14,15,16,17)
• InChI Key： XMSJMFAAHVGNCX-UHFFFAOYSA-N
• SMILES： CCCCNC1=NC(=NC(=O)N1)NCCCC

Computed Properties

• Exact Mass: 239.17483
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.88